
(3-Bromo-2-methylpropyl)benzene molecular
weight and formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (3-Bromo-2-methylpropyl)benzene

Cat. No.: B3279190 Get Quote

An In-depth Technical Guide on (3-Bromo-2-methylpropyl)benzene

This guide provides the fundamental physicochemical properties of (3-Bromo-2-
methylpropyl)benzene, a halogenated alkylbenzene of interest in organic synthesis.

Core Molecular Data
The essential molecular information for (3-Bromo-2-methylpropyl)benzene is summarized

below. This data is foundational for its use in further chemical reactions and analyses.

Property Value

Molecular Formula C₁₀H₁₃Br[1][2]

Molecular Weight 213.11 g/mol [3]

Monoisotopic Mass 212.02007 Da[1]

Structural and Identifier Information
(3-Bromo-2-methylpropyl)benzene is an organic compound where a 2-methylpropyl group,

substituted with a bromine atom at the third position, is attached to a benzene ring.

Logical Relationship of Compound Properties
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The following diagram illustrates the direct relationship between the chemical name, its

empirical formula, and its calculated molecular weight.

Figure 1. Core Properties of (3-Bromo-2-methylpropyl)benzene
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Caption: Relationship between compound name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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